Cas no 138580-55-9 (Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-)

• Product Name: Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
• CAS No: 138580-55-9
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 1254258
• Update Time: 2024-08-04

Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C17H16N2O/c1-11-8-12(2)17(20)14(9-11)16-10-15(18-19-16)13-6-4-3-5-7-13/h3-10,20H,1-2H3,(H,18,19)
• InChI Key： BFTLXJVVXSSUGQ-UHFFFAOYSA-N
• SMILES： C1(O)=C(C2C=C(C3=CC=CC=C3)NN=2)C=C(C)C=C1C

Computed Properties

• Exact Mass: 264.12638

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 467.1±40.0 °C(Predicted)
• PSA: 48.91
• pka: 9.47±0.48(Predicted)